Cas no 1116371-63-1 (4-(2-bromoethyl)-2,6-dimethylphenol)

• Product Name: 4-(2-bromoethyl)-2,6-dimethylphenol
• CAS No: 1116371-63-1
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 5908762
• PubChem ID: 154506969
• Update Time: 2025-10-29

4-(2-bromoethyl)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)-2,6-dimethylphenol
• EN300-1927487
• 1116371-63-1

• Inchi： 1S/C10H13BrO/c1-7-5-9(3-4-11)6-8(2)10(7)12/h5-6,12H,3-4H2,1-2H3
• InChI Key： CIGDAWXGBSAQHS-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(2-bromoethyl)-2,6-dimethylphenol

4-(2-bromoethyl)-2,6-dimethylphenol (CAS No. 1116371-63-1): Properties, Applications, and Industry Insights

4-(2-bromoethyl)-2,6-dimethylphenol (CAS No. 1116371-63-1) is a specialized organic compound with a unique brominated phenolic structure. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile reactivity and potential applications. The presence of both a bromoethyl group and dimethylphenol moieties makes it a valuable intermediate in synthetic chemistry.

The molecular formula of 4-(2-bromoethyl)-2,6-dimethylphenol is C₁₀H₁₃BrO, with a molecular weight of 229.12 g/mol. Its structure features a phenol ring substituted with two methyl groups at the 2- and 6-positions, along with a 2-bromoethyl group at the 4-position. This arrangement provides distinct electronic and steric properties that influence its reactivity in various chemical transformations.

One of the most common questions researchers ask about this compound is: "What are the key synthetic applications of 4-(2-bromoethyl)-2,6-dimethylphenol?" The answer lies in its dual functionality. The bromoethyl group serves as an excellent leaving group for nucleophilic substitution reactions, while the phenolic hydroxyl group can participate in condensation or etherification reactions. This makes it particularly useful in the synthesis of more complex molecules for pharmaceutical intermediates.

Recent studies have explored the use of CAS 1116371-63-1 in the development of novel bioactive compounds. Its structural features make it a potential building block for molecules with antioxidant properties, given the inherent radical-scavenging capability of the phenolic moiety. The bromine atom also offers opportunities for further functionalization through cross-coupling reactions, which are widely used in modern medicinal chemistry.

From a safety perspective, proper handling procedures should always be followed when working with 4-(2-bromoethyl)-2,6-dimethylphenol. While not classified as hazardous under normal conditions, standard laboratory precautions including the use of personal protective equipment are recommended. Storage should be in cool, dry conditions away from strong oxidizers to maintain stability.

The market for specialty chemicals like 4-(2-bromoethyl)-2,6-dimethylphenol has seen steady growth, particularly in the pharmaceutical and agrochemical sectors. Manufacturers and suppliers are increasingly focusing on developing efficient synthetic routes to meet the growing demand for this intermediate. Current research trends indicate potential applications in materials science, particularly in the development of novel polymers with specific thermal and mechanical properties.

Analytical characterization of CAS 1116371-63-1 typically involves techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC for purity assessment. The compound generally appears as a white to off-white crystalline solid with characteristic spectroscopic signatures that aid in its identification and quality control.

For researchers considering 2,6-dimethylphenol derivatives for their projects, it's important to note that the bromoethyl substitution pattern offers distinct advantages over other analogs. The reactivity of this particular derivative allows for more controlled transformations compared to similar compounds with different leaving groups or substitution patterns.

Environmental considerations for 4-(2-bromoethyl)-2,6-dimethylphenol include proper disposal methods and potential biodegradation pathways. While comprehensive ecotoxicological data may be limited for this specific compound, general guidelines for brominated organic compounds should be followed to minimize environmental impact.

Future research directions for CAS 1116371-63-1 may explore its potential in catalytic applications or as a precursor for more complex molecular architectures. The growing interest in sustainable chemistry has also prompted investigations into greener synthetic approaches for producing this and related compounds.

Quality specifications for commercial samples of 4-(2-bromoethyl)-2,6-dimethylphenol typically include parameters such as purity (often ≥95% by HPLC), melting point range, and residual solvent content. These specifications are crucial for ensuring reproducible results in downstream applications.

In conclusion, 4-(2-bromoethyl)-2,6-dimethylphenol (CAS No. 1116371-63-1) represents an important building block in modern synthetic chemistry with diverse potential applications. Its unique combination of functional groups and reactivity profile continues to make it valuable for researchers across multiple disciplines.